3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C15H12Cl2N2O4/c1-2-23-14-6-3-9(7-12(14)17)15(20)18-13-5-4-10(19(21)22)8-11(13)16/h3-8H,2H2,1H3,(H,18,20)
• InChI Key: MJOJFQASLXURTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C15H12Cl2N2O4
• Molecular Weight: 355.2 g/mol

Description

3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide, also known as CNB-001, is a chemical compound that has been extensively studied for its potential therapeutic applications. CNB-001 has been found to have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Scientific Research Applications

3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been found to have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide has also been investigated for its potential use in the treatment of traumatic brain injury and stroke.

Mechanism of Action

The exact mechanism of action of 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide is not yet fully understood. However, it is believed to work by inhibiting the activity of enzymes that produce reactive oxygen species, which can cause oxidative damage to cells. 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide has also been found to modulate the activity of certain ion channels, which can help protect neurons from damage.
Biochemical and Physiological Effects:
3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of neurodegenerative diseases. 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide has also been found to increase the levels of certain neurotransmitters, which can help improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide is that it has been extensively studied in animal models, making it a promising candidate for further research. However, one limitation is that its exact mechanism of action is not yet fully understood, which could make it difficult to develop effective treatments based on the compound.

Future Directions

There are a number of potential future directions for research on 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide. One direction is to further investigate its potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential use in the treatment of traumatic brain injury and stroke. Additionally, further research is needed to better understand the compound's mechanism of action and to develop more effective treatments based on the compound.

Synthesis Methods

The synthesis of 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with 2-chloro-4-nitroaniline in the presence of an organic base such as triethylamine. The resulting product is then purified using column chromatography. The yield of 3-chloro-N-(2-chloro-4-nitrophenyl)-4-ethoxybenzamide is typically around 60%.